Cas no 90913-09-0 (D-Threose-4-13C)

D-Threose-4-13C is a stable isotope-labeled derivative of D-threose, where the carbon at the 4-position is replaced with 13C. This compound is primarily used as a tracer in metabolic studies and nuclear magnetic resonance (NMR) spectroscopy, enabling precise tracking of biochemical pathways. The 13C-labeling enhances detection sensitivity and accuracy in isotopic labeling experiments, making it valuable for research in carbohydrate metabolism, enzymology, and glycobiology. Its high isotopic purity ensures minimal interference in analytical applications. D-Threose-4-13C is synthesized under controlled conditions to meet rigorous standards, providing researchers with a reliable tool for advanced isotopic studies.

D-Threose-4-13C structure

Product name:D-Threose-4-13C

CAS No:90913-09-0

MF:C₄H₈O₄

MW:121.096576690674

CID:798948

D-Threose-4-13C Chemical and Physical Properties

Names and Identifiers

- Butanal-4-13C,2,3,4-trihydroxy-, [R-(R*,S*)]- (9CI)
- D-Threose-4-13C
- D-[4-13C]THREOSE
- Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4-/m1/s1/i2+1
- InChI Key： YTBSYETUWUMLBZ-NKJBUKNRSA-N
- SMILES： [C@@H](O)([13CH2]O)[C@H](O)C=O

D-Threose-4-13C Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Omicron Biochemicals	THR-004-1.0g	D-[4-13C]threose	90913-09-0	1.0g	$1630	2025-02-19
TRC	T405514-5mg	D-Threose-4-13C	90913-09-0	5mg	$178.00	2023-05-17
TRC	T405514-50mg	D-Threose-4-13C	90913-09-0	50mg	$1372.00	2023-05-17
Omicron Biochemicals	THR-004-0.50g	D-[4-13C]threose	90913-09-0	0.50g	$990	2025-02-19
Omicron Biochemicals	THR-004-1g	D-[4-13C]threose	90913-09-0	1g	$1340	2023-09-21
A2B Chem LLC	AH89324-1g	D-[4-13C]THREOSE	90913-09-0	1g	$1791.00	2024-05-20
A2B Chem LLC	AH89324-250mg	D-[4-13C]THREOSE	90913-09-0	250mg	$679.00	2024-05-20
Omicron Biochemicals	THR-004-0.25g	D-[4-13C]threose	90913-09-0	0.25g	$590	2025-02-19
A2B Chem LLC	AH89324-500mg	D-[4-13C]THREOSE	90913-09-0	500mg	$1108.00	2024-05-20

D-Threose-4-13C Related Literature

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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
2. ATR-FTIR spectroscopy with chemometric algorithms of multivariate classification in the discrimination between healthy vs. dengue vs. chikungunya vs. zika clinical samples†

Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
3. Boron-doped graphene quantum dots: an efficient photoanode for a dye sensitized solar cell†

Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
4. Calculation of the vibrationally non-relaxed photo-induced electron transfer rate constant in dye-sensitized solar cells

Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
5. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†

Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599

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Additional information on D-Threose-4-13C

D-Threose-4-13C: A Comprehensive Overview

D-Threose-4-13C, with the CAS number 90913-09-0, is a specialized compound that has garnered significant attention in the fields of biochemistry, metabolic research, and stable isotope labeling. This compound is a derivative of D-threose, a four-carbon sugar alcohol, with a unique substitution at the fourth carbon position, incorporating a 13C isotope. This modification makes it an invaluable tool in studying metabolic pathways, particularly in the context of glycolysis and related biochemical processes.

The structure of D-Threose-4-13C is characterized by its chiral configuration at the fourth carbon, which plays a pivotal role in its biochemical activity. The presence of the 13C isotope allows researchers to track its movement through metabolic pathways with high precision. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) techniques have further enhanced the utility of this compound in both basic and applied research settings.

In recent years, studies have focused on the role of D-Threose-4-13C in understanding the dynamics of carbohydrate metabolism. For instance, researchers have utilized this compound to investigate the flux distribution in glycolytic pathways under various physiological conditions. These studies have provided critical insights into how cells regulate energy production and respond to metabolic stress.

Beyond its role in fundamental research, D-Threose-4-13C has also found applications in the development of diagnostic tools and therapeutic agents. Its ability to serve as a stable isotope tracer makes it particularly useful in clinical studies aimed at assessing metabolic disorders such as diabetes and cancer. Recent clinical trials have highlighted its potential as a non-invasive diagnostic marker for early detection of metabolic anomalies.

The synthesis and purification of D-Threose-4-13C have been optimized to meet the growing demand from both academic and industrial sectors. Modern synthetic methods now incorporate green chemistry principles, ensuring that the production process is environmentally sustainable. This shift aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, D-Threose-4-13C stands as a testament to the progress made in isotopic labeling and metabolic research. Its versatility across multiple disciplines underscores its importance as a tool for advancing our understanding of cellular metabolism. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping future discoveries in biochemistry and medicine.